5-Ketohexanoylchloride
Cat. No. B8696576
M. Wt: 148.59 g/mol
InChI Key: ONPSEKCXWKJUJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04127612
Procedure details
A mixture of 5.50 g of 5-ketohexanoic acid commercially available from Aldrich Chemical Co., Milwaukee, Wisconsin, and 8.83 g of thionyl chloride was stirred for 16 hours at 25° C. under argon. The reaction mixture was distilled to produce 2.62 g of the hexanoylchloride as a light-yellow oil; bp 99°-104° C. (aspirator vacuum), which was contaminated with about 60% of 4-chloro-5-ketohexanoyl chloride. The material had the following spectral chracteristics: nmr δ 1.90 (s, 3, COCH3), 2.0 (s, 3, CHClCOCH3), 5.10 (broad t, 1, CHClCOCH3); no signal for CO2H observed; IR λ max 5.70, 7.50, 8.10, 8.70, 9.45μ.
Name
Identifiers
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REACTION_CXSMILES
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[O:1]=[C:2]([CH3:9])[CH2:3][CH2:4][CH2:5][C:6](O)=[O:7].S(Cl)([Cl:12])=O>>[O:1]=[C:2]([CH3:9])[CH2:3][CH2:4][CH2:5][C:6]([Cl:12])=[O:7]
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Inputs
Step One
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Name
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Quantity
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5.5 g
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Type
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reactant
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Smiles
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O=C(CCCC(=O)O)C
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Step Two
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Name
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Quantity
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8.83 g
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
DISTILLATION
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Type
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DISTILLATION
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Details
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The reaction mixture was distilled
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(CCCC(=O)Cl)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.62 g | |
| YIELD: CALCULATEDPERCENTYIELD | 41.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
